Cas no 898776-34-6 (3',5'-DICHLORO-3-(4-METHOXYPHENYL)PROPIOPHENONE)

• Product Name: 3',5'-DICHLORO-3-(4-METHOXYPHENYL)PROPIOPHENONE
• CAS No: 898776-34-6
• MF: C₁₆H₁₄Cl₂O₂
• MW: 309.187162876129
• CID: 876895
• PubChem ID: 24725902
• Update Time: 2025-10-30

3',5'-DICHLORO-3-(4-METHOXYPHENYL)PROPIOPHENONE Chemical and Physical Properties

Names and Identifiers

• 3',5'-DICHLORO-3-(4-METHOXYPHENYL)PROPIOPHENONE
• 1-(3,5-dichlorophenyl)-3-(4-methoxyphenyl)propan-1-one
• DTXSID90644295
• 898776-34-6
• AKOS016021357
• MFCD03843188

• MDL： MFCD03843188
• Inchi： 1S/C16H14Cl2O2/c1-20-15-5-2-11(3-6-15)4-7-16(19)12-8-13(17)10-14(18)9-12/h2-3,5-6,8-10H,4,7H2,1H3
• InChI Key： IMNMCLKDFAQHJK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(CCC1C=CC(=CC=1)OC)=O)Cl

Computed Properties

• Exact Mass: 308.03700
• Monoisotopic Mass: 308.0370851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 4.81750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 3',5'-DICHLORO-3-(4-METHOXYPHENYL)PROPIOPHENONE

Recent Advances in the Study of 3',5'-Dichloro-3-(4-methoxyphenyl)propiophenone (CAS: 898776-34-6)

In recent years, the compound 3',5'-Dichloro-3-(4-methoxyphenyl)propiophenone (CAS: 898776-34-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, providing valuable insights for drug development and biomedical research.

One of the key areas of investigation has been the synthesis and optimization of 3',5'-Dichloro-3-(4-methoxyphenyl)propiophenone. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Recent publications highlight the use of advanced catalytic methods and green chemistry principles to enhance the efficiency of the synthesis process, reducing environmental impact while maintaining high product quality.

Pharmacological studies have revealed that 3',5'-Dichloro-3-(4-methoxyphenyl)propiophenone exhibits potent activity against specific biological targets. For instance, it has been identified as a modulator of certain enzyme pathways involved in inflammatory and metabolic disorders. In vitro and in vivo experiments have demonstrated its efficacy in reducing oxidative stress and inflammation, suggesting potential applications in treating conditions such as diabetes, cardiovascular diseases, and neurodegenerative disorders.

Furthermore, structural-activity relationship (SAR) studies have been conducted to explore the impact of various substituents on the biological activity of this compound. These studies have provided a deeper understanding of how modifications to the molecular structure can enhance its therapeutic properties or reduce potential side effects. Such insights are invaluable for the design of next-generation derivatives with improved pharmacokinetic and pharmacodynamic profiles.

In addition to its therapeutic potential, 3',5'-Dichloro-3-(4-methoxyphenyl)propiophenone has also been investigated for its role in chemical biology as a probe or tool compound. Its ability to selectively interact with specific proteins or cellular components makes it a valuable asset for studying biological mechanisms and identifying new drug targets. Recent advancements in high-throughput screening and computational modeling have further expanded its utility in these areas.

Despite the promising findings, challenges remain in the development of 3',5'-Dichloro-3-(4-methoxyphenyl)propiophenone as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous preclinical testing and optimization. Collaborative efforts between academia and industry are essential to overcome these hurdles and translate the research findings into clinical applications.

In conclusion, the ongoing research on 3',5'-Dichloro-3-(4-methoxyphenyl)propiophenone (CAS: 898776-34-6) underscores its significant potential in chemical biology and pharmaceutical sciences. The latest studies have advanced our understanding of its synthesis, biological activity, and applications, paving the way for future innovations in drug discovery and development. Continued exploration of this compound and its derivatives is expected to yield further breakthroughs, contributing to the advancement of medical science and improved patient outcomes.